Cas no 1361719-16-5 (2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile
• CAS No: 1361719-16-5
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4911946
• Update Time: 2025-06-12

2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-8-1-2-9(10(14)5-8)11-7(6-15)3-4-17-12(11)16/h1-5H,(H2,16,17)
• InChI Key： FMPZOUVFKRJWDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(N)=NC=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile

Introduction to 2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile (CAS No. 1361719-16-5) in Modern Chemical Research

2-Amino-3-(2,4-dichlorophenyl)isonicotinonitrile, identified by its CAS number 1361719-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the class of isonicotinonitrile derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group and chlorinated aromatic rings, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists.

The 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile structure is characterized by a pyridine core substituted with a nitrile group at the 3-position and an amino group at the 2-position. The 2,4-dichlorophenyl moiety further enhances its molecular complexity, introducing electron-withdrawing effects that can modulate the compound's interactions with biological targets. Such structural motifs are frequently explored in medicinal chemistry due to their ability to engage with enzymes and receptors in specific ways, thereby influencing pharmacological outcomes.

In recent years, there has been a growing interest in isonicotinonitrile derivatives as lead compounds for the development of novel therapeutic agents. The versatility of this class of compounds lies in their capacity to serve as intermediates for synthesizing more complex molecules with tailored biological activities. For instance, modifications at the 3-position of the isonicotinonitrile ring can introduce functional groups that enhance binding affinity or selectivity for target proteins. The amino group in 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile provides a site for further derivatization, allowing researchers to explore various chemical transformations that may yield compounds with improved pharmacokinetic profiles.

One of the most compelling aspects of 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile is its potential as a building block for drugs targeting infectious diseases and cancer. Isonicotinonitrile derivatives have shown promise in inhibiting enzymes such as nicotinamide adenine dinucleotide (NADH) dehydrogenase and dihydrolipoyl dehydrogenase, which are critical in metabolic pathways associated with microbial growth and tumor cell proliferation. The chlorinated aromatic ring in this compound may enhance its ability to interact with hydrophobic pockets of these enzymes, thereby improving its inhibitory efficacy.

Recent studies have highlighted the synthetic utility of 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile in generating novel scaffolds for drug discovery. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce diverse substituents at strategic positions within the molecule. These modifications have led to the identification of compounds with enhanced potency and reduced toxicity compared to parent structures. The CAS no. 1361719-16-5 designation ensures that researchers can reliably obtain this compound for further investigation, facilitating both academic and industrial research endeavors.

The agrochemical sector has also recognized the potential of 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile as a precursor for developing novel pesticides and herbicides. The structural features of this compound make it amenable to modifications that can improve its bioactivity against pests while minimizing environmental impact. For example, incorporating heterocyclic groups or other functional moieties can enhance its ability to disrupt essential biological processes in weeds or insects without harming non-target organisms.

In conclusion, 2-amino-3-(2,4-dichlorophenyl)isonicotinonitrile (CAS No. 1361719-16-5) represents a promising compound in the realm of chemical research. Its unique structural attributes and synthetic flexibility position it as a valuable tool for developing new drugs and agrochemicals. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing global challenges related to health and agriculture.